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Compound of Interest

Compound Name: Kras4B G12D-IN-1

Cat. No.: B10861512 Get Quote

Essential Safety & Handling Guide for Kras4B
G12D-IN-1
This document provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Kras4B G12D-IN-1 (CAS No.

2042365-85-3). The following procedural guidance is designed to ensure the safe and effective

use of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Kras4B G12D-IN-1 should always be consulted,

general safety precautions for handling potent small molecule inhibitors must be followed. The

primary risks involve exposure through inhalation, skin contact, or eye contact. A

comprehensive PPE plan is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type Required Equipment Specification & Rationale

Eye & Face Protection Safety Goggles

Must be worn at all times to

protect against splashes.

Standard safety glasses are

insufficient.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are standard for

incidental contact. Change

gloves immediately if

contaminated.

Body Protection Laboratory Coat

A buttoned, long-sleeved lab

coat is required to protect skin

and personal clothing.

Respiratory Protection Fume Hood

All handling of the solid

compound and preparation of

solutions should be performed

in a certified chemical fume

hood to prevent inhalation of

dust or aerosols.[1]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of Kras4B G12D-IN-1 and

ensure laboratory safety.

Handling Protocol:

Engineering Control: Always handle the solid form of the compound within a chemical fume

hood.[1]

Avoidance: Prevent the formation of dust and aerosols. Avoid direct contact with skin, eyes,

and clothing. Do not inhale the substance.[1]

Hygiene: Wash hands thoroughly after handling.

Storage Protocol:
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Stock Solutions: Store prepared stock solutions at -80°C for up to 6 months or at -20°C for

up to 1 month.[2]

Container: Keep the container tightly sealed in a dry, well-ventilated place.

Quantitative Data Summary

Property Value Source

CAS Number 2042365-85-3 MedchemExpress[2]

Purity 98.01% MedchemExpress[2]

Molecular Formula C₁₆H₂₁ClN₂O₄S MCE

Molecular Weight 372.87 g/mol MCE

Storage (Solution)
-80°C (6 months); -20°C (1

month)
MedchemExpress[2]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol details the steps for preparing a stock solution from the solid compound, a

common procedure for in vitro cell-based assays.

Workflow Diagram: Stock Solution Preparation
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Preparation

Dissolution

Storage

1. Weigh Compound
in Fume Hood

2. Add DMSO
to desired concentration

 Transfer to vial

3. Vortex/Sonicate
(if needed)

4. Visually Confirm
Complete Dissolution

5. Aliquot into
Cryovials

6. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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